N-(2-chlorobenzyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C21H17ClN4OS/c22-17-9-5-4-8-16(17)13-24-20(27)14-28-21-19-12-18(15-6-2-1-3-7-15)25-26(19)11-10-23-21/h1-12H,13-14H2,(H,24,27)
• InChI Key: JXMSVZNSNLAKNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C21H17ClN4OS
• Molecular Weight: 408.9 g/mol

Description

N-(2-chlorobenzyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized and extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide involves the inhibition of specific enzymes by binding to their active sites. The compound has been found to inhibit the activity of phosphodiesterase and phosphatases, which are involved in various cellular processes such as signal transduction, metabolism, and cell division. The inhibition of these enzymes leads to the modulation of various cellular pathways, which can have therapeutic implications.
Biochemical and Physiological Effects:
N-(2-chlorobenzyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide has been found to exhibit various biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to exhibit anti-inflammatory properties by reducing the production of inflammatory cytokines. Additionally, the compound has been found to modulate the activity of certain neurotransmitters, which can have implications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-(2-chlorobenzyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide has several advantages and limitations for lab experiments. The compound is relatively easy to synthesize and has been optimized to obtain high yields. It has also been extensively studied for its mechanism of action and biochemical and physiological effects. However, the compound has limited solubility in water, which can limit its use in certain assays.

Future Directions

There are several future directions for the research on N-(2-chlorobenzyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide. One potential direction is the development of derivatives of the compound with improved solubility and potency. Another direction is the exploration of the compound's potential applications in the treatment of various diseases such as cancer, inflammation, and neurological disorders. Additionally, the compound's mechanism of action can be further elucidated, which can lead to the identification of new therapeutic targets. Finally, the compound's safety and toxicity can be further evaluated to determine its potential for clinical use.
In conclusion, N-(2-chlorobenzyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide is a novel compound that has potential applications in various fields such as medicinal chemistry, drug discovery, and biological research. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. There are several future directions for the research on this compound, which can lead to the development of new drugs and therapies for the treatment of various diseases.

Scientific Research Applications

N-(2-chlorobenzyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide has potential applications in various fields such as medicinal chemistry, drug discovery, and biological research. The compound has been found to exhibit potent inhibitory activity against certain enzymes such as phosphodiesterase and phosphatases. This property makes it a potential candidate for the development of drugs for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders.